Cas no 2158901-55-2 (5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid)

• Product Name: 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid
• CAS No: 2158901-55-2
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 6148905
• PubChem ID: 165518612
• Update Time: 2025-05-19

5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid
• EN300-1285365
• 2158901-55-2
• 5-(dimethylamino)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoic acid

• Inchi： 1S/C23H28N2O4/c1-23(14-21(26)27,12-13-25(2)3)24-22(28)29-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,12-15H2,1-3H3,(H,24,28)(H,26,27)
• InChI Key： RIOGGRYLFIDDJK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CC(=O)O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.20490738g/mol
• Monoisotopic Mass: 396.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid

Research Brief on 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid (CAS: 2158901-55-2)

In recent years, the compound 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid (CAS: 2158901-55-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The presence of both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylamino moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid to enhance its stability and reactivity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and structural integrity. Researchers have also explored its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amino acids, enabling the stepwise construction of complex peptides.

One of the key findings from recent investigations is the compound's ability to facilitate the synthesis of modified peptides with improved pharmacokinetic properties. For instance, its incorporation into peptide backbones has been shown to enhance cellular uptake and bioavailability, making it a valuable tool for developing peptide-based therapeutics. Additionally, its compatibility with click chemistry and other bioconjugation techniques has opened new avenues for creating targeted drug delivery systems.

In the context of drug discovery, 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid has been utilized as a building block for designing small-molecule inhibitors and probes. Its structural flexibility allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry. Recent publications have highlighted its use in the development of inhibitors targeting enzymes involved in cancer and infectious diseases.

Despite its potential, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthetic routes are areas of ongoing research. Collaborative efforts between academia and industry are essential to address these challenges and fully realize the compound's potential in pharmaceutical development.

In conclusion, 5-(dimethylamino)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoic acid (CAS: 2158901-55-2) represents a promising candidate for advancing research in chemical biology and drug discovery. Its unique properties and versatility make it a valuable asset for scientists working on peptide synthesis, bioconjugation, and therapeutic development. Future studies should focus on overcoming existing limitations and exploring novel applications to further harness its potential in the field.